Cas no 89807-21-6 (Phosphine oxide, [4-(dimethylphosphinyl)butyl]diphenyl-)

• Product Name: Phosphine oxide, [4-(dimethylphosphinyl)butyl]diphenyl-
• CAS No: 89807-21-6
• MF: C₁₈H₂₄O₂P₂
• MW: 334.329486846924
• CID: 588723
• PubChem ID: 13159119
• Update Time: 2025-04-19

Phosphine oxide, [4-(dimethylphosphinyl)butyl]diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, [4-(dimethylphosphinyl)butyl]diphenyl-
• [4-dimethylphosphorylbutyl(phenyl)phosphoryl]benzene
• DTXSID30523257
• [4-(Dimethylphosphoryl)butyl](oxo)diphenyl-lambda~5~-phosphane
• 89807-21-6

• Inchi： 1S/C18H24O2P2/c1-21(2,19)15-9-10-16-22(20,17-11-5-3-6-12-17)18-13-7-4-8-14-18/h3-8,11-14H,9-10,15-16H2,1-2H3
• InChI Key： VSUUOZDKRFUBED-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCCCP(C)(C)=O)=O

Computed Properties

• Exact Mass: 334.12515400g/mol
• Monoisotopic Mass: 334.12515400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 53.76000
• LogP: 4.40340